(2E)-2-[(3-methoxyanilino)methylidene]-4,9-dihydro-3H-carbazol-1-one

• IUPAC Name: (2E)-2-[(3-methoxyanilino)methylidene]-4,9-dihydro-3H-carbazol-1-one
• InChI: InChI=1S/C20H18N2O2/c1-24-15-6-4-5-14(11-15)21-12-13-9-10-17-16-7-2-3-8-18(16)22-19(17)20(13)23/h2-8,11-12,21-22H,9-10H2,1H3/b13-12+
• InChI Key: JISDLYPVHKQGBS-OUKQBFOZSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC=C2CCC3=C(C2=O)NC4=CC=CC=C34
• Isomeric SMILES: COC1=CC=CC(=C1)N/C=C/2\CCC3=C(C2=O)NC4=CC=CC=C34
• Molecular Formula: C20H18N2O2
• Molecular Weight: 318.4 g/mol

Description

(2E)-2-[(3-methoxyanilino)methylidene]-4,9-dihydro-3H-carbazol-1-one is an organic compound belonging to the carbazole family. It is an important intermediate in the synthesis of various pharmaceuticals and organic compounds. This compound has been widely studied for its potential applications in scientific research, as well as its biochemical and physiological effects.

Scientific Research Applications

Electrochemical Sensing and Biosensing

(2E)-2-[(3-methoxyanilino)methylidene]-4,9-dihydro-3H-carbazol-1-one: has been explored for its electrochemical properties. Researchers have prepared a self-assembled monolayer (SAM) of this compound on a glassy carbon electrode (GCE). Here’s how it works:

• Application : The modified electrode shows enhanced kinetics for the determination of hydroxychloroquine (HCQ). .

Organic Synthesis and Derivatives

Researchers have synthesized related compounds by condensation reactions. For instance, the synthesis of 2-({[4-(4-{[(E)-1-(2-hydroxy-3-methoxyphenyl) methylidene]amino}phenoxy)phenyl]imino}methyl)-6-methoxy phenol demonstrates the versatility of this class of compounds. .

Materials Science and Crystal Engineering

The compound’s planar structure and conjugated system make it interesting for crystal growth studies. Researchers can investigate its crystalline forms, optical properties, and potential nonlinear optical (NLO) behavior. .